Cas no 436091-88-2 (4-Amino-N-cyclopentylbenzene-1-sulfonamide)

• Product Name: 4-Amino-N-cyclopentylbenzene-1-sulfonamide
• CAS No: 436091-88-2
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 3112525
• PubChem ID: 1133823
• Update Time: 2025-06-20

4-Amino-N-cyclopentylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-amino-N-cyclopentyl-
• SCHEMBL4066993
• STK411544
• CS-0309259
• 4-amino-N-cyclopentylbenzenesulfonamide
• EN300-171466
• LSA09188
• DTXSID601280794
• AKOS000142185
• F53518
• 436091-88-2
• Z278031298
• 4-amino-N-cyclopentylbenzene-1-sulfonamide
• 4-Amino-N-cyclopentylbenzene-1-sulfonamide

• Inchi： 1S/C11H16N2O2S/c12-9-5-7-11(8-6-9)16(14,15)13-10-3-1-2-4-10/h5-8,10,13H,1-4,12H2
• InChI Key： XNPAQSUBTOJSLM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 240.09324893Da
• Monoisotopic Mass: 240.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.6Ų

Additional information on 4-Amino-N-cyclopentylbenzene-1-sulfonamide

Professional Introduction to 4-Amino-N-cyclopentylbenzene-1-sulfonamide (CAS No. 436091-88-2)

4-Amino-N-cyclopentylbenzene-1-sulfonamide (CAS No. 436091-88-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by a benzene ring substituted with an amino group at the 4-position and a sulfonamide moiety linked to a cyclopentyl ring, presents an intriguing scaffold for further chemical modification and biological evaluation. The presence of both amino and sulfonamide functional groups makes it a versatile candidate for drug discovery, offering opportunities for interaction with various biological targets.

The synthesis of 4-Amino-N-cyclopentylbenzene-1-sulfonamide involves multi-step organic transformations, typically starting from commercially available precursors such as cyclopentanone and benzene derivatives. The introduction of the sulfonamide group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of precision in organic synthesis for achieving biologically relevant derivatives.

Recent research has demonstrated the pharmacological potential of 4-Amino-N-cyclopentylbenzene-1-sulfonamide in several therapeutic areas. Studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors, making it a promising candidate for further development as an antimicrobial or anti-inflammatory agent. The sulfonamide moiety, known for its broad spectrum of biological interactions, plays a crucial role in modulating the compound's pharmacokinetic properties. Additionally, the cyclopentyl group contributes to steric hindrance, which can influence binding affinity and selectivity towards specific targets.

In vitro studies have been instrumental in elucidating the mechanism of action of 4-Amino-N-cyclopentylbenzene-1-sulfonamide. Researchers have observed its ability to interfere with key metabolic pathways in pathogens, suggesting its efficacy in treating infections caused by resistant strains. Furthermore, preliminary toxicology studies have shown that the compound demonstrates moderate solubility in water and moderate bioavailability in animal models, indicating its potential for systemic delivery. These findings are particularly encouraging given the increasing demand for novel therapeutic agents with improved pharmacological profiles.

The structural versatility of 4-Amino-N-cyclopentylbenzene-1-sulfonamide also opens up avenues for structure-activity relationship (SAR) studies. By systematically modifying substituents on the benzene ring or the cyclopentyl moiety, chemists can fine-tune the biological activity of this compound. Such modifications may enhance its potency, selectivity, or metabolic stability, ultimately leading to more effective drug candidates. The integration of computational chemistry techniques has further accelerated this process by allowing virtual screening and molecular docking studies to predict the binding interactions of modified derivatives with biological targets.

Advances in drug delivery systems have also been leveraged to enhance the therapeutic efficacy of 4-Amino-N-cyclopentylbenzene-1-sulfonamide. Nanotechnology-based formulations, such as liposomes and polymeric nanoparticles, have been explored to improve drug solubility and targeted delivery. These innovations hold promise for overcoming pharmacokinetic challenges associated with sulfonamide-based drugs, thereby expanding their clinical applicability. Additionally, combination therapy approaches involving 4-Amino-N-cyclopentylbenzene-1-sulfonamide with other bioactive molecules are being investigated to combat multidrug resistance in pathogens.

The future prospects of 4-Amino-N-cyclopentylbenzene-1-sulfonamide are bright, with ongoing research focusing on optimizing its chemical properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. As our understanding of biological pathways continues to evolve, so too will the potential uses of this versatile compound. By staying at the forefront of chemical innovation, researchers can harness the full therapeutic potential of 4-Amino-N-cyclopentylbenzene-1-sulfonamide, contributing to advancements in global healthcare.